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Compound of Interest

Compound Name: Usp1-IN-13

Cat. No.: B15583466 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of the potent and orally active USP1 inhibitor, Usp1-IN-13.

This document provides critical safety protocols and operational procedures to ensure the well-

being of laboratory personnel and the integrity of research outcomes.

Compound Information
Usp1-IN-13 is a potent inhibitor of Ubiquitin-Specific Protease 1 (USP1), a key enzyme in the

DNA damage response pathway. Its inhibitory action on the USP1-UAF1 complex makes it a

valuable tool in cancer research.

Property Value

Catalog Number HY-176704

CAS Number 2974433-50-4

IC50 0.00102 µM

Personal Protective Equipment (PPE)
Due to the potent nature of Usp1-IN-13 and the lack of a publicly available detailed Safety Data

Sheet (SDS), stringent adherence to the following personal protective equipment guidelines is

mandatory. These recommendations are based on general best practices for handling

hazardous research chemicals.
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PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Skin and Body Protection Laboratory coat

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator is

recommended.

Safe Handling and Operational Workflow
Proper handling of Usp1-IN-13 is crucial to prevent exposure and ensure experimental

accuracy. The following workflow outlines the key steps for safe handling from receipt to

disposal.
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Figure 1. Experimental Workflow for Handling Usp1-IN-13

Preparation

Handling

Cleanup and Disposal

Receipt and Inspection
- Verify compound identity and integrity of packaging.

Storage
- Store at -20°C for long-term stability.

Donning PPE
- Wear appropriate gloves, lab coat, and eye protection.

Weighing
- Use a calibrated analytical balance in a ventilated enclosure.

Dissolution
- Prepare stock solutions in a chemical fume hood.

Experimental Use
- Conduct all experiments in a designated area.

Decontamination
- Clean all surfaces and equipment thoroughly.

Waste Disposal
- Dispose of contaminated materials as hazardous chemical waste.

Doffing PPE
- Remove PPE in the correct order to prevent contamination.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Usp1-IN-13]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583466#personal-protective-equipment-for-
handling-usp1-in-13]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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